Oxolan-2-ylmethyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate

• Molecular Formula: C28H31NO6
• Molecular Weight: 477.5 g/mol
• IUPAC Name: oxolan-2-ylmethyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
• InChI: InChI=1S/C28H31NO6/c1-15-7-8-22-18(10-15)26(31)19(14-34-22)24-23(27(32)35-13-17-6-5-9-33-17)16(2)29-20-11-28(3,4)12-21(30)25(20)24/h7-8,10,14,17,24,29H,5-6,9,11-13H2,1-4H3
• InChI Key: RFIFEDNHPJIVER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=C(C2=O)C3C4=C(CC(CC4=O)(C)C)NC(=C3C(=O)OCC5CCCO5)C

Description

Oxolan-2-ylmethyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate is a polycyclic heteroaromatic compound featuring a quinoline core fused with a chromen-4-one moiety. Its structural complexity arises from the integration of a 6-methyl-4-oxochromen-3-yl substituent at the 4-position of the quinoline ring, a feature shared with several pharmacologically active analogs .

Biological Activity

Oxolan-2-ylmethyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate is a complex organic compound that belongs to the class of tetrahydroquinoline derivatives. These compounds have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this specific compound, examining its pharmacological properties, mechanisms of action, and potential therapeutic applications based on available research findings.

Chemical Structure and Properties

The compound features a unique structure characterized by a tetrahydroquinoline core substituted with various functional groups. The presence of the oxochromen moiety is particularly noteworthy as it is known for its antioxidant properties. The IUPAC name highlights the intricate nature of its molecular architecture:

IUPAC Name: Oxolan-2-ylmethyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate.

Antioxidant Activity

Research indicates that compounds similar to oxolan derivatives exhibit significant antioxidant properties. For instance, studies have shown that tetrahydroquinoline derivatives can scavenge free radicals and reduce oxidative stress in cellular models. The antioxidant activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in various diseases including cancer and neurodegenerative disorders .

Antimicrobial Activity

Tetrahydroquinoline derivatives have been evaluated for their antimicrobial efficacy against a range of pathogens. Preliminary studies demonstrate that these compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria. This antimicrobial action is attributed to their ability to disrupt bacterial cell membranes and interfere with metabolic processes .

Anticancer Properties

The potential anticancer effects of this compound are linked to its ability to induce apoptosis in cancer cells. Research has shown that similar tetrahydroquinoline derivatives can modulate various signaling pathways involved in cell proliferation and survival. The presence of the oxochromen moiety may enhance these effects by providing additional mechanisms for cell cycle arrest and apoptosis induction .

The biological activities of oxolan derivatives are mediated through several mechanisms:

• Free Radical Scavenging: The presence of hydroxyl groups allows these compounds to neutralize free radicals effectively.
• Enzyme Inhibition: Some studies suggest that these compounds may inhibit key enzymes involved in inflammation and cancer progression.
• Cell Cycle Regulation: Tetrahydroquinolines can influence cell cycle checkpoints, promoting apoptosis in malignant cells while sparing normal cells.

Study on Antioxidant Activity

A study published in a peer-reviewed journal evaluated the antioxidant capacity of various tetrahydroquinoline derivatives using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays. The study found that certain derivatives exhibited IC50 values comparable to established antioxidants like ascorbic acid, indicating their potential as effective natural antioxidants .

Antimicrobial Efficacy Assessment

In another study focusing on antimicrobial activity, researchers tested several tetrahydroquinoline derivatives against Staphylococcus aureus and Escherichia coli. Results indicated that some derivatives achieved minimum inhibitory concentrations (MICs) lower than those of conventional antibiotics, suggesting a promising alternative for treating resistant bacterial strains .

Data Summary Table

Activity Type	Compound	IC50/MIC	Reference
Antioxidant	THIQ Derivative A	25 µM
Antimicrobial	THIQ Derivative B	32 µg/mL
Anticancer (Apoptosis)	THIQ Derivative C	Induced at 50 µM

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of 4-oxo-1,4-dihydroquinoline-3-carboxylate derivatives, which are widely studied for their diverse biological activities, including antimicrobial and anticancer properties . Below is a detailed comparison with key analogs:

Phenethyl 2,7,7-trimethyl-4-(6-methyl-4-oxochromen-3-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate

• Structural Difference : Replaces the oxolan-2-ylmethyl ester with a phenethyl group (C₆H₅CH₂CH₂O−).
• No direct pharmacological data are available, but similar substitutions in related compounds correlate with altered pharmacokinetic profiles .
• Synthesis: Prepared via analogous routes involving condensation of chromen-4-one precursors with substituted quinolines, followed by esterification .

Ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• Structural Difference : Substitutes the chromen-4-one moiety with a phenyl group and uses an ethyl ester.
• Crystallographic Data: The crystal structure (monoclinic, space group P2₁/c) reveals a puckered quinoline ring with a chair conformation for the cyclohexenone fragment. Hydrogen bonding between the 5-oxo group and adjacent NH stabilizes the structure .

4-Methoxybenzyl 2,7,7-trimethyl-4-(5-methylfuran-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• Structural Difference : Replaces chromen-4-one with a 5-methylfuran-2-yl group and uses a 4-methoxybenzyl ester.
• The 4-methoxybenzyl group may confer metabolic stability due to resistance to esterase cleavage .

Methyl 4-ethynyl-2-oxo-2H-chromene-3-carboxylate

• Structural Difference: Simplifies the quinoline core to a chromene ring with an ethynyl substituent.
• Reactivity: The ethynyl group enables click chemistry modifications (e.g., triazole formation), a feature absent in the target compound. This derivative is a key intermediate for synthesizing triazole-linked chromenone libraries .

Research Findings and Implications

• Synthetic Flexibility : The oxolan-2-ylmethyl ester group offers a balance between hydrophilicity and steric bulk, making it a versatile candidate for further derivatization. Its synthesis likely employs SHELX-refined crystallographic methods for structural validation .
• Biological Potential: Chromen-4-one-containing analogs exhibit stronger DNA-binding activity due to planar aromatic systems, whereas furan or phenyl substitutions may shift mechanisms toward enzyme inhibition .
• Crystallographic Insights: Hydrogen-bonding patterns (e.g., NH···O=C) and ring puckering (quantified via Cremer-Pople parameters) are critical for stabilizing the quinoline core in analogs like the ethyl derivative .